Cas no 1247451-23-5 (4-cyclopropyl-3-fluorobenzoic acid)

• Product Name: 4-cyclopropyl-3-fluorobenzoic acid
• CAS No: 1247451-23-5
• MF: C₁₀H₉FO₂
• MW: 180.175666570663
• CID: 4580464
• PubChem ID: 62490672
• Update Time: 2025-06-09

4-cyclopropyl-3-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-cyclopropyl-3-fluoro-
• 4-cyclopropyl-3-fluorobenzoic acid

• Inchi： 1S/C10H9FO2/c11-9-5-7(10(12)13)3-4-8(9)6-1-2-6/h3-6H,1-2H2,(H,12,13)
• InChI Key： XEHFMFDBQWLSLF-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(C2CC2)C(F)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 4-cyclopropyl-3-fluorobenzoic acid

Exploring the Properties and Applications of 4-Cyclopropyl-3-Fluorobenzoic Acid (CAS No. 1247451-23-5)

4-Cyclopropyl-3-fluorobenzoic acid (CAS No. 1247451-23-5) is a fluorinated aromatic carboxylic acid that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its cyclopropyl and fluoro substituents, exhibits unique chemical properties that make it a valuable intermediate in organic synthesis. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and material science.

The molecular structure of 4-cyclopropyl-3-fluorobenzoic acid combines a benzoic acid backbone with a cyclopropyl group at the 4-position and a fluorine atom at the 3-position. This arrangement enhances its reactivity and stability, making it suitable for cross-coupling reactions and other advanced synthetic transformations. Its CAS number 1247451-23-5 is frequently searched in chemical databases, reflecting its growing relevance in R&D.

In recent years, the demand for fluorinated compounds like 4-cyclopropyl-3-fluorobenzoic acid has surged due to their role in developing bioactive molecules. Fluorination is a key strategy in modern medicinal chemistry, as it improves metabolic stability and binding affinity. This compound's cyclopropyl moiety further contributes to its lipophilicity, a critical factor in drug design. Such features align with current trends in personalized medicine and targeted therapies.

Beyond pharmaceuticals, CAS 1247451-23-5 is explored in agrochemical formulations. Its structural attributes may enhance the efficacy of herbicides or pesticides while minimizing environmental impact. Sustainability-driven research often highlights fluorinated compounds for their potential to reduce application rates, addressing global concerns about chemical runoff and ecological balance.

Synthetic methodologies for 4-cyclopropyl-3-fluorobenzoic acid often involve palladium-catalyzed reactions or directed ortho-metalation. These processes are optimized for scalability and purity, catering to industrial needs. Analytical techniques like HPLC and NMR are essential for quality control, ensuring compliance with regulatory standards. The compound's fluorobenzoic acid derivatives are also studied for their optical properties, relevant to advanced materials like liquid crystals.

As the scientific community prioritizes green chemistry, innovations in synthesizing 1247451-23-5 focus on reducing hazardous byproducts. Catalytic systems and solvent-free conditions are among the eco-friendly approaches gaining traction. This aligns with broader ESG (Environmental, Social, and Governance) goals in chemical manufacturing.

In summary, 4-cyclopropyl-3-fluorobenzoic acid (CAS No. 1247451-23-5) represents a versatile building block with multidisciplinary applications. Its integration into cutting-edge research underscores the importance of fluorinated aromatic compounds in addressing contemporary challenges in health and sustainability. Future studies may unlock further functionalities, solidifying its role in next-generation innovations.